Cas no 1217837-34-7 ((R)-1-(tert-Butoxycarbonyl)-2-(3-phenylpropyl)pyrrolidine-2-carboxylic acid)
(R)-1-(tert-Butoxycarbonyl)-2-(3-phenylpropyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (R)-1-(tert-Butoxycarbonyl)-2-(3-phenylpropyl)pyrrolidine-2-carboxylic acid
- (2R)-1-[(2-methylpropan-2-yl)oxycarbonyl]-2-(3-phenylpropyl)pyrrolidine-2-carboxylic acid
- Boc-(R)-alpha-(3-phenylpropyl)-proline
- PS-12611
- (R)-1-(tert-Butoxycarbonyl)-2-(3-phenylpropyl)pyrrolidine-2-carboxylicacid
- DTXSID10428034
- (2R)-1-[(tert-butoxy)carbonyl]-2-(3-phenylpropyl)pyrrolidine-2-carboxylic acid
- 1217837-34-7
- AKOS016844107
- MFCD06659213
- Boc-(R)-alpha-(3-phenyl-propyl)-proline
-
- MDL: MFCD06659213
- Inchi: 1S/C19H27NO4/c1-18(2,3)24-17(23)20-14-8-13-19(20,16(21)22)12-7-11-15-9-5-4-6-10-15/h4-6,9-10H,7-8,11-14H2,1-3H3,(H,21,22)/t19-/m1/s1
- InChI Key: ZMZPCACRGQMUGK-LJQANCHMSA-N
- SMILES: O(C(C)(C)C)C(N1CCC[C@@]1(C(=O)O)CCCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 333.19400
- Monoisotopic Mass: 333.19400834g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 8
- Complexity: 451
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- PSA: 66.84000
- LogP: 3.80150
(R)-1-(tert-Butoxycarbonyl)-2-(3-phenylpropyl)pyrrolidine-2-carboxylic acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(R)-1-(tert-Butoxycarbonyl)-2-(3-phenylpropyl)pyrrolidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM198344-1g |
(R)-1-(tert-butoxycarbonyl)-2-(3-phenylpropyl)pyrrolidine-2-carboxylic acid |
1217837-34-7 | 95% | 1g |
$729 | 2021-06-09 | |
| Chemenu | CM198344-1g |
(R)-1-(tert-butoxycarbonyl)-2-(3-phenylpropyl)pyrrolidine-2-carboxylic acid |
1217837-34-7 | 95% | 1g |
$729 | 2023-03-07 | |
| abcr | AB390236-500 mg |
Boc-(R)-alpha-(3-phenyl-propyl)-proline |
1217837-34-7 | 500 mg |
€382.00 | 2023-07-19 | ||
| abcr | AB390236-1 g |
Boc-(R)-alpha-(3-phenyl-propyl)-proline |
1217837-34-7 | 1 g |
€637.00 | 2023-07-19 | ||
| Alichem | A109007384-1g |
(R)-1-(tert-Butoxycarbonyl)-2-(3-phenylpropyl)pyrrolidine-2-carboxylic acid |
1217837-34-7 | 95% | 1g |
$665.68 | 2023-09-03 | |
| abcr | AB390236-500mg |
Boc-(R)-alpha-(3-phenyl-propyl)-proline; . |
1217837-34-7 | 500mg |
€290.40 | 2025-02-17 | ||
| abcr | AB390236-1g |
Boc-(R)-alpha-(3-phenyl-propyl)-proline; . |
1217837-34-7 | 1g |
€409.30 | 2025-02-17 | ||
| Ambeed | A388233-1g |
(R)-1-(tert-Butoxycarbonyl)-2-(3-phenylpropyl)pyrrolidine-2-carboxylic acid |
1217837-34-7 | 95+% | 1g |
$634.0 | 2024-04-25 | |
| abcr | AB390236-5g |
Boc-(R)-alpha-(3-phenyl-propyl)-proline; . |
1217837-34-7 | 5g |
€1116.50 | 2025-02-17 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1762203-1g |
(r)-1-(Tert-butoxycarbonyl)-2-(3-phenylpropyl)pyrrolidine-2-carboxylic acid |
1217837-34-7 | 98% | 1g |
¥5769.00 | 2024-08-09 |
(R)-1-(tert-Butoxycarbonyl)-2-(3-phenylpropyl)pyrrolidine-2-carboxylic acid Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
Additional information on (R)-1-(tert-Butoxycarbonyl)-2-(3-phenylpropyl)pyrrolidine-2-carboxylic acid
Introduction to (R)-1-(tert-Butoxycarbonyl)-2-(3-phenylpropyl)pyrrolidine-2-carboxylic Acid (CAS No. 1217837-34-7)
(R)-1-(tert-Butoxycarbonyl)-2-(3-phenylpropyl)pyrrolidine-2-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1217837-34-7, is a derivative of pyrrolidine and features a tert-butoxycarbonyl (Boc) protecting group, making it a valuable intermediate in the synthesis of more complex molecules. The presence of a 3-phenylpropyl side chain further enhances its utility in medicinal chemistry applications.
The significance of this compound lies in its structural properties, which make it a versatile building block for the creation of pharmacologically active agents. The Boc group provides stability and protection during synthetic processes, allowing for selective deprotection when desired. This characteristic is particularly useful in multi-step syntheses where precise control over reaction pathways is essential.
In recent years, there has been growing interest in the development of novel therapeutic agents targeting various diseases, including neurological disorders and inflammatory conditions. The pyrrolidine scaffold is known for its presence in several bioactive molecules, and modifications to this core structure can lead to compounds with enhanced biological activity. The compound (R)-1-(tert-Butoxycarbonyl)-2-(3-phenylpropyl)pyrrolidine-2-carboxylic acid represents a promising candidate for such explorations due to its well-defined stereochemistry and functional groups.
One of the most compelling aspects of this compound is its potential application in the synthesis of chiral drugs. The (R) configuration at the stereogenic center introduces a specific three-dimensional arrangement that can critically influence the pharmacokinetic and pharmacodynamic properties of the final drug product. This has led to extensive research into optimizing synthetic routes that preserve this stereochemical integrity throughout the synthesis process.
Recent studies have demonstrated the utility of this compound in the development of inhibitors targeting enzymes involved in metabolic pathways relevant to cancer and inflammation. For instance, modifications to the pyrrolidine core have been explored as potential kinase inhibitors, which play a crucial role in regulating cell proliferation and differentiation. The Boc-protected carboxylic acid moiety allows for further derivatization, enabling chemists to fine-tune the properties of these inhibitors for improved efficacy and selectivity.
The 3-phenylpropyl side chain adds another layer of complexity to this compound, offering opportunities for interactions with biological targets that are not accessible with simpler structures. This feature has been exploited in designing molecules that can selectively bind to specific proteins or receptors, thereby minimizing off-target effects. Such selectivity is paramount in drug development, as it reduces the risk of adverse reactions and enhances therapeutic outcomes.
The synthesis of (R)-1-(tert-Butoxycarbonyl)-2-(3-phenylpropyl)pyrrolidine-2-carboxylic acid involves several key steps that highlight modern synthetic methodologies. The use of chiral auxiliaries or catalysts ensures high enantioselectivity during the introduction of the (R) configuration. Additionally, protecting group strategies are employed to safeguard reactive sites until they are needed at appropriate stages in the synthesis. These techniques reflect the advancements in synthetic organic chemistry that have enabled more efficient and scalable production of complex molecules.
In conclusion, (R)-1-(tert-Butoxycarbonyl)-2-(3-phenylpropyl)pyrrolidine-2-carboxylic acid (CAS No. 1217837-34-7) is a multifaceted compound with significant potential in pharmaceutical applications. Its structural features make it an excellent candidate for further derivatization into bioactive molecules targeting various diseases. As research continues to uncover new therapeutic avenues, compounds like this one will play an increasingly important role in drug discovery and development.
1217837-34-7 ((R)-1-(tert-Butoxycarbonyl)-2-(3-phenylpropyl)pyrrolidine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)